2-(4-Phenoxybenzamido)thiophene-3-carboxamide

• IUPAC Name: 2-[(4-phenoxybenzoyl)amino]thiophene-3-carboxamide
• InChI: InChI=1S/C18H14N2O3S/c19-16(21)15-10-11-24-18(15)20-17(22)12-6-8-14(9-7-12)23-13-4-2-1-3-5-13/h1-11H,(H2,19,21)(H,20,22)
• InChI Key: CYCSHDUUBVGIRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)NC3=C(C=CS3)C(=O)N
• Molecular Formula: C18H14N2O3S
• Molecular Weight: 338.4 g/mol
• CAS No.: 941976-42-7

Description

2-(4-Phenoxybenzamido)thiophene-3-carboxamide is a compound that belongs to the thiophene class of compounds. Thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Biological Applications

2-(4-Phenoxybenzamido)thiophene-3-carboxamide derivatives have been synthesized and explored for their potential in treating infectious diseases, particularly against Mycobacterium tuberculosis. These compounds have shown promising activity, with one derivative being notably more potent than standard treatments like Ethambutol and Ciprofloxacin. This highlights the compound's significance in developing new antimycobacterial agents (Nallangi et al., 2014).

Chemical Modifications and Antimicrobial Properties

Further chemical modifications of the thiophene-carboxamide backbone have led to the creation of compounds with varying antimicrobial properties. These synthesized derivatives have been assessed for their effectiveness against different microbial strains, demonstrating the versatility of this compound as a foundational structure for developing new antimicrobial agents (Talupur et al., 2021).

Material Science Applications

In the field of material science, derivatives of this compound have been utilized in the synthesis of semiaromatic polyamides, showing significant thermal and mechanical properties. These materials could potentially be applied in high-performance plastics and composites, indicating the compound's relevance beyond biomedical applications (Zhang et al., 2017).

Cancer Research

Compounds bearing the this compound motif have been investigated as histone deacetylase (HDAC) inhibitors, with one derivative showing promising activity against breast cancer cell lines. This research demonstrates the potential of such compounds in developing novel therapeutic agents for cancer treatment (Feng et al., 2011).

Future Directions

Functionalized derivatives of thiophene have massively contributed to the growth of chemistry materials which have shown promising developments towards new technologies in electronics. Thiophene-derived small organic molecules have shown a wide variety of applications including agrochemical and pharmaceutical fields. Therefore, it seems to be a requirement to collect recent information in order to understand the current status of the thiophene nucleus in medicinal chemistry research.